Sulfamonomethoxine-N1-glucosiduronic Acid
Sulfamonomethoxine-N1-glucosiduronic Acid
Brand Name:
Vulcanchem
CAS No.:
14365-51-6
VCID:
VC0044545
InChI:
InChI=1S/C17H20N4O9S/c1-29-11-6-10(19-7-20-11)21(31(27,28)9-4-2-8(18)3-5-9)16-14(24)12(22)13(23)15(30-16)17(25)26/h2-7,12-16,22-24H,18H2,1H3,(H,25,26)/t12-,13-,14+,15-,16+/m0/s1
SMILES:
Molecular Formula:
C17H20N4O9S
Molecular Weight:
456.4 g/mol
Sulfamonomethoxine-N1-glucosiduronic Acid
CAS No.: 14365-51-6
Cat. No.: VC0044545
Molecular Formula: C17H20N4O9S
Molecular Weight: 456.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 14365-51-6 |
|---|---|
| Molecular Formula | C17H20N4O9S |
| Molecular Weight | 456.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[(4-aminophenyl)sulfonyl-(6-methoxypyrimidin-4-yl)amino]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C17H20N4O9S/c1-29-11-6-10(19-7-20-11)21(31(27,28)9-4-2-8(18)3-5-9)16-14(24)12(22)13(23)15(30-16)17(25)26/h2-7,12-16,22-24H,18H2,1H3,(H,25,26)/t12-,13-,14+,15-,16+/m0/s1 |
| Standard InChI Key | FZHWWOQJLYAGNO-ARKGTOAJSA-N |
| Isomeric SMILES | COC1=NC=NC(=C1)N([C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O)S(=O)(=O)C3=CC=C(C=C3)N |
| Canonical SMILES | COC1=NC=NC(=C1)N(C2C(C(C(C(O2)C(=O)O)O)O)O)S(=O)(=O)C3=CC=C(C=C3)N |
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